Cas no 52818-63-0 (N-(4-Methoxyphenyl)methyl-2-pyridinamine)

• Product Name: N-(4-Methoxyphenyl)methyl-2-pyridinamine
• CAS No: 52818-63-0
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• MDL: MFCD00006252
• CID: 371780
• PubChem ID: 97452
• Update Time: 2025-04-19

N-(4-Methoxyphenyl)methyl-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine,N-[(4-methoxyphenyl)methyl]-
• 2-(4-METHOXY BENZYLAMINO)-PYRIDINE
• 2-(4-Methoxybenzylamino)pyridine
• 2(p-Methoxybenzylamino)pyridine
• N-(4-Methoxybenzyl)pyridin-2-amine
• N-[(4-methoxyphenyl)methyl]pyridin-2-amine
• Mepyramine impurity A
• Pyridine,2-(p-methoxybenzylamino)- (6CI)
• 2-(p-Methoxybenzylamino)pyridine
• N-[(4-Methoxyphenyl)methyl]-2-pyridinamine
• NSC 124138
• SKF 47437
• EU-0017561
• NS00032591
• N-((4-METHOXYPHENYL)METHYL)-2-PYRIDINAMINE
• AKOS000520940
• CS-0172598
• FT-0640112
• SCHEMBL2312890
• [(4-methoxyphenyl)methyl]-2-pyridylamine
• NSC124138
• NSC-124138
• UNII-V4N1TI20XX
• EINECS 258-202-1
• HMS561P18
• DTXSID70200797
• TS-00445
• Z31235113
• SKF-47437
• SMJGJENXFSWIMQ-UHFFFAOYSA-N
• Mepyramine Maleate Imp. A (EP); Mepyramine Imp. A (EP); N-(4-Methoxybenzyl)pyridin-2-amine; Mepyramine Maleate Impurity A; Mepyramine Impurity A
• CCG-253094
• EN300-10164308
• AMY30546
• BB 0258402
• Oprea1_235449
• V4N1TI20XX
• 2-Pyridinamine, N-((4-methoxyphenyl)methyl)-
• MFCD00006252
• N-(4-methoxybenzyl)-N-(2-pyridyl)amine
• SB79204
• p-Anisyl(2-pyridyl)amine
• MEPYRAMINE MALEATE IMPURITY A
• Oprea1_273739
• s10095
• Oprea1_822723
• Maybridge1_007212
• 52818-63-0
• AKOS003627354
• ALBB-006188
• BBL009747
• STK499966
• DB-052192
• N-(4-Methoxyphenyl)methyl-2-pyridinamine

• MDL： MFCD00006252
• Inchi： 1S/C13H14N2O/c1-16-12-7-5-11(6-8-12)10-15-13-4-2-3-9-14-13/h2-9H,10H2,1H3,(H,14,15)
• InChI Key： SMJGJENXFSWIMQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CNC1C=CC=CN=1

Computed Properties

• Exact Mass: 214.11100
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.6
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.0850 (rough estimate)
• Melting Point: 177-125℃
• Boiling Point: 354.4°C (rough estimate)
• Flash Point: 173.3±22.3 °C
• Refractive Index: 1.6450 (estimate)
• PSA: 34.15000
• LogP: 2.77530
• Solubility: Not available
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(4-Methoxyphenyl)methyl-2-pyridinamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines 2-benzylaminopyridines